Cas no 2171926-48-8 (2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)ethoxyacetic acid)

• Product Name: 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)ethoxyacetic acid
• CAS No: 2171926-48-8
• MF: C₂₄H₂₃N₃O₇
• MW: 465.455326318741
• CID: 6312448
• PubChem ID: 165575420
• Update Time: 2025-11-06

2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)ethoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)ethoxyacetic acid
• 2-[2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)ethoxy]acetic acid
• 2171926-48-8
• EN300-1536130

• Inchi： 1S/C24H23N3O7/c28-22(29)14-32-10-9-25-23(30)21-11-15(34-27-21)12-26-24(31)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,11,20H,9-10,12-14H2,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： UXYUSWRNKJWMOD-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC(C(NCCOCC(=O)O)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.15360008g/mol
• Monoisotopic Mass: 465.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 140Ų

Additional information on 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)ethoxyacetic acid

Comprehensive Analysis of 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)ethoxyacetic acid (CAS No. 2171926-48-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)ethoxyacetic acid (CAS No. 2171926-48-8) has garnered significant attention due to its unique structural properties and potential applications. This molecule, often abbreviated as Fmoc-protected oxazole derivative, is a key intermediate in peptide synthesis and drug development. Its intricate design combines an oxazole ring with an Fmoc-protected amino group, making it invaluable for researchers exploring novel therapeutic agents.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely used in modern biochemistry. This protective group ensures selective deprotection during multi-step reactions, a feature highly sought after in the synthesis of complex peptides. The integration of the oxazole moiety further enhances the compound's utility, as oxazole rings are known for their bioactivity and presence in numerous FDA-approved drugs. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "oxazole-based drug intermediates," highlighting the growing demand for such specialized chemicals.

One of the most compelling aspects of CAS No. 2171926-48-8 is its role in addressing current challenges in drug discovery, such as improving bioavailability and target specificity. With the rise of personalized medicine and precision therapeutics, the need for high-purity, structurally diverse building blocks has never been greater. This compound's ethoxyacetic acid tail also contributes to its solubility, a critical factor in formulation development. Industry professionals often inquire about "solubility-enhancing peptide linkers" or "Fmoc-chemistry applications," reflecting its relevance in cutting-edge research.

From a synthetic perspective, the preparation of 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)ethoxyacetic acid involves meticulous optimization to ensure high yield and purity. Advanced techniques like HPLC and mass spectrometry are typically employed for quality control, aligning with the pharmaceutical industry's stringent standards. The compound's stability under various conditions makes it a reliable choice for long-term studies, a topic frequently explored in queries like "stable Fmoc derivatives for peptide synthesis."

Beyond its immediate applications, this compound exemplifies the intersection of traditional organic chemistry and innovative drug design. As the scientific community continues to explore "next-generation peptide therapeutics" and "heterocyclic scaffolds in medicine," derivatives like CAS No. 2171926-48-8 will undoubtedly play a pivotal role. Its versatility and compatibility with automated synthesis platforms further underscore its importance in high-throughput screening and combinatorial chemistry.

In conclusion, 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)ethoxyacetic acid represents a sophisticated tool for researchers pushing the boundaries of medicinal chemistry. Its multifaceted applications, from peptide engineering to drug formulation, make it a subject of enduring interest. As the demand for tailored therapeutics grows, so too will the prominence of such specialized intermediates in the global research landscape.